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Abstract
Hh-Ag1.5 is a potent, synthetic small-molecule agonist of the Smoothened (Smo) receptor, a

key transducer of the Hedgehog (Hh) signaling pathway.[1] This document provides an in-depth

technical overview of the discovery, development, and mechanism of action of Hh-Ag1.5,

intended for researchers, scientists, and professionals in drug development. It details the

quantitative pharmacological properties, key experimental methodologies for its

characterization, and its role in activating the Hh signaling cascade.

Introduction to the Hedgehog Signaling Pathway
and Hh-Ag1.5
The Hedgehog signaling pathway is a crucial regulator of embryonic development and adult

tissue homeostasis.[2] Dysregulation of this pathway is implicated in various developmental

disorders and cancers. The pathway is initiated by the binding of a Hedgehog ligand (e.g.,

Sonic Hedgehog, Shh) to the transmembrane receptor Patched (PTCH), which alleviates

PTCH's inhibition of the G protein-coupled receptor-like protein Smoothened (Smo). Activated

Smo then initiates a downstream signaling cascade culminating in the activation of Gli

transcription factors, which regulate the expression of Hh target genes.

Hh-Ag1.5 is a small-molecule agonist that directly activates Smo, bypassing the need for an

upstream Hh ligand.[2] It was developed through the optimization of an initial hit compound,

Hh-Ag1.1, to achieve high potency and affinity for the Smo receptor.[1]
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Discovery and Development
The discovery of Hh-Ag1.5 originated from a high-throughput screening effort to identify small-

molecule modulators of the Hedgehog pathway. The initial hit, Hh-Ag1.1, was identified as an

agonist of Smo. Subsequent medicinal chemistry efforts focused on optimizing the potency and

pharmacological properties of this initial scaffold, leading to the development of Hh-Ag1.5.[1]

Physicochemical Properties of Hh-Ag1.5
Property Value

Chemical Formula C28H26N3OS

Molecular Weight 526.04 g/mol

Chemical Name

3-chloro-4,7-difluoro-N-(4-

(methylamino)cyclohexyl)-N-(3-(pyridin-4-

yl)benzyl)benzo[b]thiophene-2-carboxamide

Appearance Yellow solid

Solubility Soluble in DMSO up to 50 mM

Pharmacological Data
Hh-Ag1.5 exhibits high potency and affinity for the Smoothened receptor, as determined by

various in vitro assays.

Parameter Value Assay

EC50 ~1 nM
Gli-responsive reporter gene

assay[3][4]

IC50 (agonist activity) 1 nM Not specified

Ki 0.5 nM
[3H]SAG-1.3 competitive

binding assay

Ki 2.3 nM
[3H]Cyclopamine competitive

binding assay
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Mechanism of Action
Hh-Ag1.5 acts as a direct agonist of the Smoothened receptor.[1] By binding to Smo, it induces

a conformational change that mimics the activated state, leading to the downstream activation

of the Hedgehog signaling pathway.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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